Cas no 5472-47-9 ( )

  structure
  structure
Product Name: 
CAS No:5472-47-9
MF:C15H18O2
MW:230.302224636078
CID:942717
PubChem ID:231683
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-cycloheptylidene-2-phenylacetic acid
    • AC1L5M88
    • AR-1I2896
    • CTK5A2450
    • cycloheptylidene(phenyl)acetic acid
    • NSC28302
    • NSC-28302
    • SureCN7743123
    • 5472-47-9
    • SCHEMBL7743123
    • DTXSID70282831
    •  
    • Inchi: 1S/C15H18O2/c16-15(17)14(13-10-6-3-7-11-13)12-8-4-1-2-5-9-12/h3,6-7,10-11H,1-2,4-5,8-9H2,(H,16,17)
    • InChI Key: URANACQTTAQLQH-UHFFFAOYSA-N
    • SMILES: OC(/C(/C1C=CC=CC=1)=C1\CCCCCC\1)=O

Computed Properties

  • Exact Mass: 230.13100
  • Monoisotopic Mass: 230.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.115
  • Boiling Point: 387.3°C at 760 mmHg
  • Flash Point: 285.6°C
  • Refractive Index: 1.57
  • PSA: 37.30000
  • LogP: 3.87900
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